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Comparative Ecotoxicity Profiles

The table below summarizes experimental ecotoxicity data for Dimethomorph and other fungicides,

providing a quantitative basis for comparison.

Table 1: Experimental Ecotoxicity Data for Freshwater Organisms

Test Organism Reference | Test

Substance Endpoint Type Value IL
(Taxon) P yP (HgiL) Guideline
Dimethomorph Freshwater Acute (LCso) >100,000 [1] OECD 203 [1]
Fish
Daphnia Acute (ECso) >100,000 [1] OECD 202 [1]
Freshwater Chronic (ECso) >100,000 [1] OECD 201 [1]
Algae
Copper-based Various Characterization Varies by water USEtox 2.02
(Cu(in) Freshwater Factor type (3 orders of model [2]
Organisms magnitude) [2]
Mancozeb Freshwater Acute (LCso) 180 [3] EPA Ecotox
(Dithiocarbamate) Fish Database [3]
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Test Organism . Reference | Test
Substance Endpoint Type Value (pg/L) —

(Taxon) Guideline

Daphnia Acute (ECso) 120 [3] EPA Ecotox

Database [3]

Azoxystrobin Daphnia Acute (ECso) 460 [4] EPA Ecological
Risk Assessment

[4]

Table 2: Environmental Fate and Hazard Characteristics

Soil DTso Log Regulatory
Substance . Key Hazard Alerts
(Persistence) Kow Status (EU)
Dimethomorph 74 days [1] 2.68 Confirmed endocrine Not approved [1]
[1] disruptor [1]
Copper-based Varies by soil (2 N/A High freshwater Approved in
orders of magnitude) ecotoxicity impact [2] organic farming
(2] [2]
Mancozeb Varies N/A Neurotoxicity, endocrine Authorization not
(Dithiocarbamate) disruption, renewed [3]

carcinogenicity [3]

Thiram Varies N/A Immunotoxicity, thyroid Prohibited [3]
(Dithiocarbamate) dysfunction [3]

Experimental Protocols for Ecotoxicity Data

The data presented in the tables are generated through standardized, internationally recognized test

guidelines. The following is a detailed breakdown of the core experimental protocols.

Aquatic Ecotoxicity Testing
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The core experimental workflow for determining the values in Table 1 involves a tiered approach to assess

effects on aquatic organisms, as illustrated below. This process integrates guidelines from the OECD and

U.S. EPA.

[Start: Test Substance Preparatiora

Tier 1: Acute Toxicity Tests

If necessary for risk assessment
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The core experimental workflow for determining the values in Table 1 involves a tiered approach to assess

effects on aquatic organisms, as illustrated below. This process integrates guidelines from the OECD and
U.S. EPA.

¢ Test Organisms and Conditions: Tests use standardized laboratory organisms. Fish species
include rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio). Daphnia are water fleas like
Daphnia magna. Algae are typically Pseudokirchneriella subcapitata. Tests are conducted in
temperature-controlled chambers with dilution water of specified hardness and pH [5] [1].

¢ Acute Toxicity Protocol (Tier 1): Organisms are exposed to a range of at least five concentrations of
the substance for a fixed period: 96 hours for fish and 48 hours for daphnia. For algae, the test
measures a reduction in growth rate over 72 to 96 hours. The endpoints are the LCso (Lethal
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Concentration for 50% of the population) for fish and daphnia mortality, and the ECso (Effect
Concentration for 50% of the population) for algal growth inhibition or daphnia immobilization [1].

e Chronic Toxicity Protocol (Tier 2): These tests expose sensitive life stages to lower concentrations.
The fish early-life stage test (OECD 210) exposes embryos and fry for up to 60 days, measuring
effects on hatching, survival, and growth. The daphnia reproduction test (OECD 211) lasts 21 days,
with the primary endpoint being the number of young produced per adult [5].

Terrestrial Ecotoxicity and Environmental Fate Testing

¢ Earthworm Toxicity: The acute test (OECD 207) exposes earthworms (Eisenia fetida) to treated
artificial soil for 14 days, with the LCso as the endpoint. A chronic test measures effects on
reproduction over longer periods [4].

e Soil Persistence (Degradation): Laboratory studies (OECD 307) determine the DTso value, which is
the time required for 50% of the substance to degrade in a defined soil. This is a key measure of
persistence [1].

e Soil Adsorption: The Ko (Organic Carbon-Water Partition Coefficient) is determined via a batch
equilibrium method (OECD 106) and indicates the mobility of a pesticide in soil. It is often correlated
with the Log Ky (Octanol-Water Partition Coefficient) [1].

Key Comparative Insights

¢ Dimethomorph vs. Copper: Dimethomorph shows low direct aquatic toxicity in standardized lab
tests, whereas copper's impact is highly variable and can be severe, depending on local water
chemistry [2] [1]. However, Dimethomorph is a confirmed endocrine disruptor, representing a
different kind of hazard [1].

 Dimethomorph vs. Dithiocarbamates: Dithiocarbamates like mancozeb and thiram are generally
more acutely toxic to aquatic life than Dimethomorph but share concerns regarding chronic health
effects like endocrine disruption [3].

¢ The Mixture Challenge: Real-world monitoring reveals that pesticides are never found alone. One
study detected up to 28 different pesticide residues in a single soil sample, underscoring that the
actual environmental risk stems from complex mixtures, which are not assessed in standard single-
subponent protocols [4].

Future Research Directions

For a complete assessment, you could investigate the following areas not fully covered here:
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e Degradation Products: Study the ecotoxicity of major metabolites, as these can sometimes be more
toxic or persistent than the parent compound.

¢ Synergistic Effects: Design experiments to evaluate the combined toxic effects of Dimethomorph
and other commonly co-applied pesticides, moving beyond single-substance studies.

e Chronic Endocrine Effects: Implement specific bioassays (e.g., yeast-based reporter assays) to
guantify and compare the endocrine disruption potential of these fungicides at environmentally
relevant concentrations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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